Cas no 1803732-00-4 (4,5-Difluoro-2-(trifluoromethoxy)toluene)

• Product Name: 4,5-Difluoro-2-(trifluoromethoxy)toluene
• CAS No: 1803732-00-4
• MF: C₈H₅F₅O
• MW: 212.116719961166
• CID: 4705647
• Update Time: 2025-10-29

4,5-Difluoro-2-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5F5O/c1-4-2-5(9)6(10)3-7(4)14-8(11,12)13/h2-3H,1H3
• InChI Key： NFQJELUTUNVJOX-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C)C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 9.2

Additional information on 4,5-Difluoro-2-(trifluoromethoxy)toluene

4,5-Difluoro-2-(trifluoromethoxy)toluene: A Versatile Fluorinated Building Block for Advanced Materials and Sustainable Chemistry

4,5-Difluoro-2-(trifluoromethoxy)toluene (CAS No. 1803732-00-4) is a highly specialized fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. Characterized by its unique molecular structure featuring both difluoro and trifluoromethoxy substituents, this compound serves as a critical intermediate in the development of advanced functional materials. Its chemical stability, lipophilicity, and electron-withdrawing properties make it an invaluable asset for researchers and industries focused on innovation. As global trends shift towards sustainability and efficiency, compounds like 4,5-Difluoro-2-(trifluoromethoxy)toluene are increasingly explored for applications in green chemistry, renewable energy technologies, and high-performance electronics, aligning with searches for "fluorinated compounds in sustainable materials" and "eco-friendly chemical intermediates."

The molecular structure of 4,5-Difluoro-2-(trifluoromethoxy)toluene contributes to its remarkable physicochemical properties. With a molecular formula of C8H5F5O, it exhibits high thermal stability and resistance to degradation, which is essential for processes requiring harsh conditions. The presence of multiple fluorine atoms enhances its hydrophobicity, making it suitable for applications where moisture resistance is critical. This compound is often synthesized through selective fluorination reactions, leveraging modern catalytic methods to achieve high purity and yield. Researchers frequently search for "synthesis of fluorinated toluenes" and "properties of trifluoromethoxy groups," highlighting the growing interest in tailored fluorochemicals for specialized uses. Its low reactivity with common solvents and reagents further positions it as a reliable building block in multi-step synthetic pathways.

In pharmaceutical research, 4,5-Difluoro-2-(trifluoromethoxy)toluene is employed as a key intermediate in the design of novel drug candidates. The trifluoromethoxy group is known to improve metabolic stability and bioavailability, addressing common challenges in drug development such as rapid excretion and poor absorption. This compound is integral to creating molecules with enhanced efficacy for treating diseases like cancer, neurological disorders, and infectious conditions. Online queries such as "role of fluorinated intermediates in drug discovery" and "improving drug bioavailability with fluorine" reflect the high demand for such advanced chemicals. Additionally, its use in positron emission tomography (PET) tracers underscores its importance in diagnostic imaging, contributing to personalized medicine advancements.

The applications of 4,5-Difluoro-2-(trifluoromethoxy)toluene extend into the realm of materials science, where it is utilized in the production of liquid crystals, polymers, and coatings. Fluorinated compounds are prized for their ability to impart desirable properties like low surface energy, chemical inertness, and optical clarity. In display technologies, this compound helps develop high-performance liquid crystals for screens and sensors, responding to trends in "next-generation display materials" and "flexible electronics." Moreover, its incorporation into agrochemical formulations enhances the durability and effectiveness of pesticides and herbicides, supporting sustainable agriculture by reducing application frequencies and environmental impact. Searches for "fluorinated compounds in agrochemicals" and "green pesticides" emphasize its relevance in addressing global food security challenges.

From an industrial perspective, 4,5-Difluoro-2-(trifluoromethoxy)toluene is produced using scalable synthetic routes that prioritize efficiency and minimal waste. Advances in continuous flow chemistry and catalysis have optimized its manufacturing, reducing energy consumption and byproduct formation. This aligns with the principles of green chemistry, a hot topic among users searching for "sustainable chemical production" and "green synthesis methods." The compound's compatibility with automated systems and high-throughput screening makes it a favorite in laboratories and production facilities aiming for innovation. Quality control measures ensure it meets stringent standards for purity, essential for applications in sensitive sectors like electronics and healthcare.

Market dynamics for 4,5-Difluoro-2-(trifluoromethoxy)toluene indicate a positive growth trajectory, driven by increasing investments in research and development across pharmaceuticals, electronics, and renewable energy. Regions like North America, Europe, and Asia-Pacific are key consumers, with companies focusing on expanding their fluorochemical portfolios. Online trends show rising searches for "fluorochemical market analysis" and "future of fluorinated intermediates," highlighting its economic significance. As industries seek alternatives to traditional materials, this compound's versatility positions it as a cornerstone for future technologies, including organic photovoltaics and energy storage systems, contributing to a circular economy.

In conclusion, 4,5-Difluoro-2-(trifluoromethoxy)toluene (CAS No. 1803732-00-4) is a pivotal compound with broad applications that resonate with contemporary scientific and industrial priorities. Its role in advancing drug development, enhancing material properties, and supporting sustainable practices makes it a subject of ongoing research and commercial interest. By addressing common user queries like "applications of fluorinated toluenes" and "benefits of trifluoromethoxy groups," this overview underscores its importance in modern chemistry. As innovation continues, this compound will likely remain at the forefront of efforts to create more efficient, eco-friendly, and high-performance solutions across multiple sectors.